Selenious acid
Selenious acid
Selenious acid appears as colorless solid, transparent, colorless crystals. Used as a reagent for alkaloids and as an oxidizing agent. Isotope is used in labeling radiopharmaceuticals. (EPA, 1998)
Selenous acid is a selenium oxoacid. It is a conjugate acid of a hydrogenselenite.
Selenious acid is the acid form of sodium selenite, a form of selenium. Selenium is an essential trace element and antioxidant. It is a cofactor metabolic enzyme regulation. It also plays an important role in maintaining the general health of tissue and muscle and has antioxidant properties. Selenium is a component of glutathione peroxidase enzyme, which protects cell components from oxidative damage due to peroxides produced during cellular metabolism. Selenium (Se) has been demonstrated to prevent cancer in numerous animal models when administered selenium at levels exceeding the nutritional requirements. One study showed efficacy in the prevention of malignancy while utilizing a selenium supplement in humans. The reports from such studies have heightened the interest in additional human selenium supplementation studies to validate the results in larger populations. Interestingly, selenium is being studied as a potential therapy in the prevention or management of atherosclerosis.
Selenous acid is the principal oxoacid of selenium. It is used in organic synthesis. Selenium is a nonmetal element with the atomic number 34 and the chemical symbol Se. Selenium rarely occurs in its elemental state in nature and is usually found in sulfide ores such as pyrite, partially replacing the sulfur in the ore matrix. It may also be found in silver, copper, lead, and nickel minerals. Though selenium salts are toxic in large amounts, trace amounts of the element are necessary for cellular function in most animals, forming the active center of the enzymes glutathione peroxidase, thioredoxin reductase, and three known deiodinase enzymes. (L620, L736)
A selenium compound with the molecular formula H2SO3. It used as a source of SELENIUM, especially for patients that develop selenium deficiency following prolonged PARENTERAL NUTRITION.
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Selenous acid is a selenium oxoacid. It is a conjugate acid of a hydrogenselenite.
Selenious acid is the acid form of sodium selenite, a form of selenium. Selenium is an essential trace element and antioxidant. It is a cofactor metabolic enzyme regulation. It also plays an important role in maintaining the general health of tissue and muscle and has antioxidant properties. Selenium is a component of glutathione peroxidase enzyme, which protects cell components from oxidative damage due to peroxides produced during cellular metabolism. Selenium (Se) has been demonstrated to prevent cancer in numerous animal models when administered selenium at levels exceeding the nutritional requirements. One study showed efficacy in the prevention of malignancy while utilizing a selenium supplement in humans. The reports from such studies have heightened the interest in additional human selenium supplementation studies to validate the results in larger populations. Interestingly, selenium is being studied as a potential therapy in the prevention or management of atherosclerosis.
Selenous acid is the principal oxoacid of selenium. It is used in organic synthesis. Selenium is a nonmetal element with the atomic number 34 and the chemical symbol Se. Selenium rarely occurs in its elemental state in nature and is usually found in sulfide ores such as pyrite, partially replacing the sulfur in the ore matrix. It may also be found in silver, copper, lead, and nickel minerals. Though selenium salts are toxic in large amounts, trace amounts of the element are necessary for cellular function in most animals, forming the active center of the enzymes glutathione peroxidase, thioredoxin reductase, and three known deiodinase enzymes. (L620, L736)
A selenium compound with the molecular formula H2SO3. It used as a source of SELENIUM, especially for patients that develop selenium deficiency following prolonged PARENTERAL NUTRITION.
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Brand Name:
Vulcanchem
CAS No.:
7783-00-8
VCID:
VC20833949
InChI:
InChI=1S/H2O3Se/c1-4(2)3/h(H2,1,2,3)
SMILES:
O[Se](=O)O
Molecular Formula:
H2O3Se
H2SeO3
H2SeO3
Molecular Weight:
128.99 g/mol
Selenious acid
CAS No.: 7783-00-8
Cat. No.: VC20833949
Molecular Formula: H2O3Se
H2SeO3
Molecular Weight: 128.99 g/mol
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Specification
| Description | Selenious acid appears as colorless solid, transparent, colorless crystals. Used as a reagent for alkaloids and as an oxidizing agent. Isotope is used in labeling radiopharmaceuticals. (EPA, 1998) Selenous acid is a selenium oxoacid. It is a conjugate acid of a hydrogenselenite. Selenious acid is the acid form of sodium selenite, a form of selenium. Selenium is an essential trace element and antioxidant. It is a cofactor metabolic enzyme regulation. It also plays an important role in maintaining the general health of tissue and muscle and has antioxidant properties. Selenium is a component of glutathione peroxidase enzyme, which protects cell components from oxidative damage due to peroxides produced during cellular metabolism. Selenium (Se) has been demonstrated to prevent cancer in numerous animal models when administered selenium at levels exceeding the nutritional requirements. One study showed efficacy in the prevention of malignancy while utilizing a selenium supplement in humans. The reports from such studies have heightened the interest in additional human selenium supplementation studies to validate the results in larger populations. Interestingly, selenium is being studied as a potential therapy in the prevention or management of atherosclerosis. Selenous acid is the principal oxoacid of selenium. It is used in organic synthesis. Selenium is a nonmetal element with the atomic number 34 and the chemical symbol Se. Selenium rarely occurs in its elemental state in nature and is usually found in sulfide ores such as pyrite, partially replacing the sulfur in the ore matrix. It may also be found in silver, copper, lead, and nickel minerals. Though selenium salts are toxic in large amounts, trace amounts of the element are necessary for cellular function in most animals, forming the active center of the enzymes glutathione peroxidase, thioredoxin reductase, and three known deiodinase enzymes. (L620, L736) A selenium compound with the molecular formula H2SO3. It used as a source of SELENIUM, especially for patients that develop selenium deficiency following prolonged PARENTERAL NUTRITION. See also: ... View More ... |
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| CAS No. | 7783-00-8 |
| Molecular Formula | H2O3Se H2SeO3 |
| Molecular Weight | 128.99 g/mol |
| IUPAC Name | selenous acid |
| Standard InChI | InChI=1S/H2O3Se/c1-4(2)3/h(H2,1,2,3) |
| Standard InChI Key | MCAHWIHFGHIESP-UHFFFAOYSA-N |
| SMILES | O[Se](=O)O |
| Canonical SMILES | O[Se](=O)O |
| Boiling Point | 684.9 |
| Colorform | White hygroscopic crystals. Transparent, colorless, crystals. Hexagonal prisms. |
| Melting Point | Decomposes at 158 °F (EPA, 1998) 70 °C with decomposition. |
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